molecular formula C11H16N2O2 B6227896 benzyl N-[(2S)-2-aminopropyl]carbamate CAS No. 934660-64-7

benzyl N-[(2S)-2-aminopropyl]carbamate

Cat. No. B6227896
CAS RN: 934660-64-7
M. Wt: 208.3
InChI Key:
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Description

Benzyl N-[(2S)-2-aminopropyl]carbamate (also known as BNPC) is a synthetic compound that has recently been studied for its potential use in scientific research applications. BNPC is a carbamate compound which is composed of a benzyl group, an amine group, and a carbamate group. BNPC has been studied for its potential applications in the fields of biochemistry, physiology, and laboratory experiments.

Scientific Research Applications

BNPC has been studied for its potential applications in the fields of biochemistry, physiology, and laboratory experiments. In biochemistry, BNPC has been studied as a potential inhibitor of enzymes such as carbonic anhydrase. In physiology, BNPC has been studied as a potential inhibitor of acetylcholinesterase. In laboratory experiments, BNPC has been studied as a potential inhibitor of protein kinases.

Mechanism of Action

The mechanism of action of BNPC is not yet fully understood. However, it is believed that BNPC works by forming a covalent bond with the active site of the target enzyme. This covalent bond prevents the enzyme from performing its normal function.
Biochemical and Physiological Effects
The biochemical and physiological effects of BNPC have not yet been fully studied. However, it is believed that BNPC may have the potential to inhibit enzymes involved in the metabolism of drugs and other compounds. In addition, BNPC may have the potential to inhibit enzymes involved in the regulation of cellular processes such as cell division and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using BNPC in laboratory experiments include its stability and its ability to form covalent bonds with target enzymes. The main limitation of using BNPC in laboratory experiments is its lack of specificity. BNPC can form covalent bonds with a wide range of enzymes, which can lead to unintended consequences.

Future Directions

For research on BNPC include the development of more specific inhibitors, the development of more selective inhibitors, the development of more potent inhibitors, and the investigation of the biochemical and physiological effects of BNPC. Additionally, further research could be done to explore the potential of BNPC as an inhibitor of enzymes involved in drug metabolism and cellular processes.

Synthesis Methods

BNPC can be synthesized through a three-step process. The first step is the reaction of benzyl bromide with potassium carbonate in the presence of a base. This reaction produces benzyl carbonate. The second step is the reaction of benzyl carbonate with 2-aminopropanol in the presence of a base. This reaction produces benzyl N-[(2S)-2-aminopropyl]carbonate. The third and final step is the reaction of benzyl N-[(2S)-2-aminopropyl]carbonate with isocyanic acid in the presence of a base. This reaction produces benzyl N-[(2S)-2-aminopropyl]carbamate.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for benzyl N-[(2S)-2-aminopropyl]carbamate involves the reaction of benzyl chloroformate with (S)-2-aminopropanol to form benzyl N-[(2S)-2-hydroxypropyl]carbamate, which is then treated with a base to deprotonate the hydroxyl group and form the desired product.", "Starting Materials": [ "Benzyl chloroformate", "(S)-2-aminopropanol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Benzyl chloroformate is added dropwise to a solution of (S)-2-aminopropanol in anhydrous dichloromethane at 0°C to 5°C under nitrogen atmosphere.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours.", "Step 3: The reaction mixture is quenched with water and extracted with dichloromethane.", "Step 4: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "Step 5: The crude product is purified by column chromatography to obtain benzyl N-[(2S)-2-hydroxypropyl]carbamate.", "Step 6: A solution of benzyl N-[(2S)-2-hydroxypropyl]carbamate in anhydrous dichloromethane is treated with a base (e.g. sodium hydroxide) to deprotonate the hydroxyl group.", "Step 7: The reaction mixture is stirred at room temperature for 2 hours.", "Step 8: The reaction mixture is quenched with water and extracted with dichloromethane.", "Step 9: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "Step 10: The crude product is purified by column chromatography to obtain benzyl N-[(2S)-2-aminopropyl]carbamate." ] }

CAS RN

934660-64-7

Product Name

benzyl N-[(2S)-2-aminopropyl]carbamate

Molecular Formula

C11H16N2O2

Molecular Weight

208.3

Purity

95

Origin of Product

United States

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